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Compound of Interest

Compound Name: 3,5-Dimethylphenyl isocyanate

Cat. No.: B1332087

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for 3,5-
Dimethylphenyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for informational
purposes and should not be used as a substitute for a formal Material Safety Data Sheet
(MSDS) or Safety Data Sheet (SDS) from a certified supplier. Always refer to the
manufacturer's official SDS before handling this chemical.

Chemical Identification and Properties

3,5-Dimethylphenyl isocyanate (CAS No: 54132-75-1) is an organic compound used in
various chemical syntheses, including as a linking agent for oligosaccharides and cyclodextrins
in the preparation of chiral stationary phases for chromatography.[1][2] Its reactivity, primarily
due to the isocyanate functional group, necessitates careful handling and a thorough
understanding of its safety profile.

Chemical and Physical Properties

The physical and chemical properties of 3,5-Dimethylphenyl isocyanate are summarized in
the table below. This data is critical for designing experiments, understanding its behavior in
various conditions, and planning for safe storage and handling.
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Property Value Source(s)
CAS Number 54132-75-1 [3][4][5]
EC Number 258-987-0 [3][4][6]
Molecular Formula CoHoaNO [51[71[8]
Molecular Weight 147.17 g/mol 3114151181
Appearance Colorlfass- to yellow/orange 81[9]
clear liquid
Boiling Point 205 °C; 75 °C at 5 mmHg [718]
Density 1.045 g/mL at 25 °C [B1I4171181]
Refractive Index (n20/D) 1.528 [B1141[71[8]
Vapor Pressure 0.2 psiat 20 °C [31141[8]

83 °C (181°F) - Closed Cup;

Flash Point [31[7]
84 °C (183.2°F) - Closed Cup

Solubility Hydrolyzes in water [11[71[8]

Sensitivity Moisture Sensitive [718]

Hazard Identification and Classification

3,5-Dimethylphenyl isocyanate is classified as a hazardous substance under the Globally

Harmonized System (GHS). It is acutely toxic if swallowed or inhaled, causes skin and serious

eye irritation, and may cause respiratory irritation.[6] The signal word for this chemical is

"Danger".[3][6]

GHS Hazard Classification

The following table summarizes the GHS classification for 3,5-Dimethylphenyl isocyanate.

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://catalog.labcorp.com/toxicology/gene/oecd-405-ocspp-870-2400-acute-eye-irritation-corrosion
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.benchchem.com/product/b1332087?utm_src=pdf-body
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.benchchem.com/product/b1332087?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENCHE

Hazard Statement (H-

Hazard Class Category
phrase)
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled
Skin Irritation Category 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Irritation Category 2 o
irritation
Specific Target Organ Toxicity - H335: May cause respiratory
Category 3

Single Exposure irritation

Source: TCI Chemicals Safety Data Sheet[6] Note: Some suppliers may list additional
classifications based on their data, such as Acute Toxicity, Dermal, Category 4 (H312) and
Respiratory/Skin Sensitization, Category 1 (H334/H317).[3][4]

GHS Pictograms and Logical Relationships

The hazards associated with 3,5-Dimethylphenyl isocyanate are communicated through
specific GHS pictograms. The logical flow from the chemical's intrinsic properties to the
required safety warnings is depicted below.

Label Elements

Intrinsic Properties

Leads to classification as

GHS Hazard Classes

(A
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L

Requires Pictograms

Skull and Crosshones
Exclamation Mark
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Requires Signal Word

Eye Irritation
STOT SE 3 (Respiratory)

Skin Irritation
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Caption: Logical flow from chemical identity to GHS hazard communication elements.

Toxicological Information and Experimental
Protocols

While specific toxicological studies for 3,5-Dimethylphenyl isocyanate are not publicly
available in the reviewed literature, the GHS classifications are based on standardized
experimental protocols, typically following OECD (Organisation for Economic Co-operation and
Development) guidelines. The assessment indicates the substance is toxic upon single
ingestion or short-term inhalation.[6] Information regarding carcinogenicity, germ cell
mutagenicity, and reproductive toxicity is currently unavailable.[6]

General Experimental Methodologies

The following sections describe the likely methodologies used to determine the toxicological
profile of this substance.

Acute Oral Toxicity (OECD TG 423: Acute Toxic Class Method): This method is used to
estimate the acute oral toxicity (LDso) of a substance.

Animal Model: Typically, female rats are used.[10] Animals are fasted prior to dosing.

e Dosing: The test substance is administered in a stepwise procedure using a defined starting
dose (e.g., 5, 50, 300, or 2000 mg/kg body weight).[10] A group of three animals is used for
each step.

o Observation: The absence or presence of compound-related mortality is observed.
Depending on the outcome, the dose for the next step is either increased or decreased.

» Endpoint: The primary endpoint is mortality. Animals are observed for up to 14 days for signs
of toxicity.[10] The substance is then classified into a GHS category based on the dose at
which mortality is observed.

Skin Irritation (OECD TG 404: Acute Dermal Irritation/Corrosion): This test assesses the

potential of a substance to cause reversible inflammatory changes to the skin.
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e Animal Model: The albino rabbit is the preferred species.[6][8]

e Application: A single dose (0.5 mL for liquids) of the test substance is applied to a small
patch of shaved skin (approx. 6 cm?2).[8] The site is covered with a gauze patch and semi-
occlusive dressing for a 4-hour exposure period.[8]

o Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
1, 24, 48, and 72 hours after patch removal.[5]

» Endpoint: The reactions are scored based on a standardized scale. The substance is
classified as an irritant if the scores exceed a certain threshold and the effects are reversible
within a 14-day observation period.[8]

Eye Irritation (OECD TG 405: Acute Eye Irritation/Corrosion): This test evaluates the potential
of a substance to produce irritation or damage to the eye.

» Animal Model: Healthy, young adult albino rabbits are used.[9][11]

» Application: A single dose of the test substance is applied into the conjunctival sac of one
eye.[9] The other eye remains untreated and serves as a control.[7]

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[9]
Observations are made for corneal opacity, iritis, and conjunctival redness and chemosis
(swelling).[7]

» Endpoint: Lesions are scored, and the substance is classified based on the severity and
reversibility of the observed effects over a 21-day period.[7]

Specific Target Organ Toxicity - Single Exposure (STOT-SE), Respiratory Irritation: This
classification is based on evidence that a substance can cause respiratory irritation, which is a
reversible, functional impairment.[2][12]

o Evidence Source: Classification is primarily based on reliable human data (e.g., occupational
exposure reports) showing symptoms like cough, pain, and breathing difficulties.[2]

o Animal Studies: In the absence of human data, animal studies can be used. These studies
typically involve inhalation exposure, where animals are observed for clinical signs of
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respiratory distress. Histopathological examination of the respiratory tract may also be
conducted.

Endpoint: The key effect is functional impairment of the respiratory tract.[2] The substance is
classified under STOT-SE Category 3 for this effect.[12]

Safe Handling and Emergency Procedures

Given its hazardous properties, strict adherence to safety protocols is mandatory when

handling 3,5-Dimethylphenyl isocyanate.

Handling and Storage

Ventilation: Handle only in a well-ventilated area, preferably within a chemical fume hood or
a closed system with appropriate exhaust ventilation.[6] Prevent the generation of vapor or
mist.[6]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles or
a face shield, and a lab coat.[3][6] If ventilation is inadequate, use a NIOSH/MSHA-approved
respirator.[4]

Storage: Store in a tightly closed container in a refrigerator (2-8°C).[3][4][8] The storage area
should be well-ventilated and locked.[6] Protect from moisture and keep under an inert gas.

[6]

Incompatibilities: Keep away from heat, sparks, open flames, and oxidizing agents.[1][6]

First Aid Measures

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a
POISON CENTER or doctor immediately.[6][9]

Skin Contact: Take off immediately all contaminated clothing. Wash skin thoroughly with
plenty of soap and water.[11] If skin irritation occurs, get medical advice.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[11] Immediately call a doctor.
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 Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER or
doctor.[6][9]

Personal Protective Equipment (PPE) Workflow

The selection of appropriate PPE is a critical step in the risk assessment process before
handling this chemical.

Start:
Handling 3,5-Dimethylphenyl
Isocyanate

Risk Assessment:

Inhalation, Skin, W

Hye Contact Skin Contact Inhalation
Possible Possible Possible
Required Personal Prptective Equipment

Eve Protection: Skin Protection: Respiratory Protection:

Y ’ Chemical-Resistant Gloves Work in Fume Hood.

Chemical Safety Goggles o .
. (e.g., Nitrile, Neoprene) If not possible, use
and/or Face Shield k
Lab Coat approved respirator.

Proceed with Work

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate Personal Protective Equipment (PPE).

Conclusion
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3,5-Dimethylphenyl isocyanate is a valuable reagent with significant hazards that demand
respect and careful management. Its acute toxicity, coupled with its irritant properties, requires
that all handling be performed within controlled environments by trained personnel. By
understanding its chemical properties, toxicological profile, and the necessary safety
precautions outlined in this guide and the official SDS, researchers can mitigate risks and
ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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